Cas no 117505-96-1 (2,4,8-Dodecatrienamide, N-(2-methylpropyl)-, (2E,4E,8Z)-)

• Product Name: 2,4,8-Dodecatrienamide, N-(2-methylpropyl)-, (2E,4E,8Z)-
• CAS No: 117505-96-1
• MF: C₁₆H₂₇NO
• MW: 249.391684770584
• CID: 1207098
• PubChem ID: 71339374
• Update Time: 2025-04-20

2,4,8-Dodecatrienamide, N-(2-methylpropyl)-, (2E,4E,8Z)- Chemical and Physical Properties

Names and Identifiers

• 2,4,8-Dodecatrienamide, N-(2-methylpropyl)-, (2E,4E,8Z)-
• N-(2-methylpropyl)dodeca-2,4,8-trienamide
• 117505-96-1
• DTXSID20766818

• Inchi： 1S/C16H27NO/c1-4-5-6-7-8-9-10-11-12-13-16(18)17-14-15(2)3/h6-7,10-13,15H,4-5,8-9,14H2,1-3H3,(H,17,18)
• InChI Key： BIALAUUMSWBKIU-UHFFFAOYSA-N
• SMILES： O=C(C=CC=CCCC=CCCC)NCC(C)C

Computed Properties

• Exact Mass: 249.20941
• Monoisotopic Mass: 249.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 4.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines